Cas no 50764-78-8 (5-ETHYL-1H-1,2,3,4-TETRAZOLE)

5-ETHYL-1H-1,2,3,4-TETRAZOLE structure
5-ETHYL-1H-1,2,3,4-TETRAZOLE structure
Product Name:5-ETHYL-1H-1,2,3,4-TETRAZOLE
CAS No:50764-78-8
MF:C3H6N4
MW:98.1065392494202
CID:934235
PubChem ID:223464
Update Time:2025-04-19

5-ETHYL-1H-1,2,3,4-TETRAZOLE Chemical and Physical Properties

Names and Identifiers

    • 5-ETHYL-1H-1,2,3,4-TETRAZOLE
    • 5-Aethyl-1H-tetrazol; 5-Aethyl-tetrazol;1-ETHYL-1,2,3,4-TETRAZOLE
    • 5-ethyl-2h-tetrazole
    • NSC-11137
    • 5-ETHYLTETRAZOLE
    • AKOS000263049
    • 2H-Tetrazole, 5-ethyl-
    • 5-ETHYL-2H-1,2,3,4-TETRAZOLE
    • DTXSID90902468
    • Z335291070
    • EN300-51339
    • NoName_1712
    • 50764-78-8
    • ethyltetrazole
    • 5-Ethyl-1H-tetrazole
    • 16687-59-5
    • J-010312
    • NSC11137
    • Inchi: 1S/C3H6N4/c1-2-3-4-6-7-5-3/h2H2,1H3,(H,4,5,6,7)
    • InChI Key: KYRMPMCAOPMOIR-UHFFFAOYSA-N
    • SMILES: N1=C(CC)N=NN1

Computed Properties

  • Exact Mass: 98.059
  • Monoisotopic Mass: 98.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 54.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5A^2
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.0852 (rough estimate)
  • Boiling Point: 173.61°C (rough estimate)
  • Flash Point: 110.2°C
  • Refractive Index: 1.6260 (estimate)

5-ETHYL-1H-1,2,3,4-TETRAZOLE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E902270-100mg
5-Ethyl-1H-1,2,3,4-tetrazole
50764-78-8
100mg
$ 50.00 2022-06-05
TRC
E902270-500mg
5-Ethyl-1H-1,2,3,4-tetrazole
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$ 95.00 2022-06-05
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$ 160.00 2022-06-05
eNovation Chemicals LLC
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50764-78-8 í¦95%(HPLC)
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$225 2023-05-17
eNovation Chemicals LLC
Y1247637-250mg
5-ETHYL-1H-1,2,3,4-TETRAZOLE
50764-78-8 í¦95%(HPLC)
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$275 2023-05-17
eNovation Chemicals LLC
Y1247637-1g
5-ETHYL-1H-1,2,3,4-TETRAZOLE
50764-78-8 95% (HPLC)
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$165 2024-06-06
eNovation Chemicals LLC
Y1247637-5g
5-ETHYL-1H-1,2,3,4-TETRAZOLE
50764-78-8 95% (HPLC)
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$475 2024-06-06
eNovation Chemicals LLC
Y1247637-25g
5-ETHYL-1H-1,2,3,4-TETRAZOLE
50764-78-8 í¦95%(HPLC)
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$2350 2023-05-17
eNovation Chemicals LLC
Y1247637-1g
5-ETHYL-1H-1,2,3,4-TETRAZOLE
50764-78-8 95% (HPLC)
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$165 2025-02-28
eNovation Chemicals LLC
Y1247637-5g
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